N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)picolinamide

• IUPAC Name: N-[(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]pyridine-2-carboxamide
• InChI: InChI=1S/C14H14N6O2/c1-2-22-14-12-19-18-11(20(12)8-7-16-14)9-17-13(21)10-5-3-4-6-15-10/h3-8H,2,9H2,1H3,(H,17,21)
• InChI Key: IYKVPNIWEWXMAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=CN2C1=NN=C2CNC(=O)C3=CC=CC=N3
• Molecular Formula: C14H14N6O2
• Molecular Weight: 298.30 g/mol

Description

“N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)picolinamide” is a derivative of triazolo[4,3-a]pyrazine. Triazolo[4,3-a]pyrazine derivatives have been synthesized and studied for their antibacterial activity. They are nitrogen-containing heterocycles, which are widely found in natural products, synthetic drugs, and functional materials.

Synthesis Analysis

The synthesis of triazolo[4,3-a]pyrazine derivatives involves various techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis. The starting material for the synthesis could be 2,3-dichloropyrazine, which is commercially available. The hydrazine group of the compound was substituted via a nucleophilic reaction using hydrazine hydrate in the presence of the starting material in ethanol.

Molecular Structure Analysis

The molecular structure of “N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)picolinamide” is characterized by the presence of a triazolo[4,3-a]pyrazine core. The structure of these compounds was characterized using various techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of triazolo[4,3-a]pyrazine derivatives include aromatic nucleophilic substitution. The hydrazine group of the compound was substituted via a nucleophilic reaction using hydrazine hydrate.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)picolinamide” can be determined using various techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

Based on the information gathered from the searches, here is a comprehensive analysis of the scientific research applications of “N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)picolinamide”:

Antibacterial Activity

This compound has shown promising results in inhibiting the growth of bacteria such as Staphylococcus aureus and Escherichia coli . .

Anticancer Activity

Triazolo[4,3-a]pyrazine derivatives have been evaluated for their potential to inhibit cancer cell growth. .

Analgesic and Anti-inflammatory Activity

.

Antioxidant Activity

.

Antiviral Activity

.

Enzyme Inhibition

.

Mechanism of Action

Target of Action

The primary targets of N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)picolinamide are c-Met/VEGFR-2 kinases . These kinases play a crucial role in the growth and proliferation of cells, and their overexpression or mutation is often associated with various types of cancers .

Mode of Action

N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)picolinamide interacts with its targets by inhibiting their activities . This inhibition prevents the downstream signaling pathways associated with these kinases, thereby inhibiting the growth and proliferation of cancer cells .

Biochemical Pathways

The compound affects the c-Met and VEGFR-2 signaling pathways . By inhibiting these kinases, the compound disrupts the signaling pathways that promote cell growth and proliferation . This disruption leads to the inhibition of cancer cell growth .

Pharmacokinetics

The compound’s inhibitory activities against c-met/vegfr-2 kinases and its antiproliferative activities against various cancer cell lines suggest that it may have good bioavailability .

Result of Action

The compound exhibits excellent antiproliferative activities against various cancer cell lines . It inhibits the growth of these cells in a dose-dependent manner and induces their late apoptosis . The compound also inhibits the expression of c-Met and VEGFR-2, further contributing to its antiproliferative effects .

Future Directions

The future directions in the study of triazolo[4,3-a]pyrazine derivatives could involve further exploration of their antimicrobial properties. There is an urgent need to develop new antimicrobial agents with excellent antibacterial activity. Therefore, developing new compounds with excellent antibacterial activity has always been one of the most challenging tasks in the antibacterial field.